2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-10-4-3-5-13(6-10)19-15(20)9-21-16-11(2)7-12(17)8-14(16)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: ORESVPCLUGKVIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2C)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide, also known as dicamba, is a synthetic herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become an important tool for farmers to increase crop yields and reduce weed competition. In

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It is absorbed by the plant and moves throughout the plant's tissues, causing abnormal growth and eventually death. Dicamba interferes with the plant's ability to produce certain proteins and enzymes, leading to stunted growth and chlorosis. It is a selective herbicide, meaning it only affects broadleaf weeds and not grasses.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in gene expression, protein synthesis, and enzyme activity. Dicamba also affects the plant's hormone balance, leading to changes in growth and development. In addition, 2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide has been shown to have an impact on soil microbial communities, potentially leading to changes in nutrient cycling and soil health.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide, making it readily available for use in lab experiments. Its selective nature allows researchers to study the effects of herbicides on specific plant species. However, 2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide can be toxic to non-target organisms, making it important to use caution when handling and disposing of the chemical. In addition, this compound can have variable effects depending on factors such as soil type and weather conditions, making it important to carefully control experimental conditions.

Future Directions

There are a number of future directions for research on 2-(2,4-dichloro-6-methylphenoxy)-N-(3-methylphenyl)acetamide. One area of interest is the potential for herbicide resistance in weeds, and the development of new herbicides to combat resistant weeds. Another area of interest is the impact of this compound on non-target organisms, such as pollinators and soil microbes. Finally, there is a need for research on the long-term effects of this compound use on soil health and ecosystem function.
Conclusion:
In conclusion, this compound is a widely used herbicide that has been extensively studied for its herbicidal properties and its impact on non-target organisms. It works by disrupting the growth and development of broadleaf weeds and has a range of biochemical and physiological effects on plants. While this compound is a useful tool for farmers, it is important to use caution when handling and disposing of the chemical, and to carefully control experimental conditions in lab studies. Future research on this compound will focus on areas such as herbicide resistance, non-target effects, and long-term impacts on soil health and ecosystem function.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its effect on non-target organisms. It is commonly used in research to investigate the impact of herbicides on plant growth and development. Dicamba has also been used in studies to investigate the effect of herbicides on soil microbial communities and the potential for herbicide resistance in weeds.